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Compound of Interest

2-Fluoro-5-
Compound Name: ) S
isopropoxyphenylboronic acid

Cat. No.: B1340016

Essential Safety and Handling Guide for 2-Fluoro-5-
isopropoxyphenylboronic acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring personal safety and environmental protection. This guide
provides critical safety, operational, and disposal information for 2-Fluoro-5-
isopropoxyphenylboronic acid (CAS No: 2121511-87-1).

Immediate Safety and Hazard Information:

2-Fluoro-5-isopropoxyphenylboronic acid is an irritant and should be handled with care.
Based on available safety data, it is classified as causing skin and eye irritation, and may
cause respiratory irritation.[1][2] All procedures involving this compound must be conducted
with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably
within a chemical fume hood, to minimize exposure to dust and vapors.[2][3][4][5]

Hazard Identification and Precautionary Statements
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Hazard GHS Classification Precautionary Statements

H315: Causes skin irritation.[6]
P280: Wear protective
gloves/protective clothing/eye
Skin Irritation Category 2 protection/face protection.[2][6]
[7][8] P302+P352: IF ON
SKIN: Wash with plenty of

soap and water.[2][6]

H319: Causes serious eye
irritation.[2][6] P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.[2][6][7][8]

Eye Irritation Category 2 P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][6]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
May cause respiratory ay.[2][9] P304+P340: IF
irritation.[9][10][11] INHALED: Remove person to
fresh air and keep comfortable
for breathing.[2][6]

Respiratory Irritation

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 2-Fluoro-5-
isopropoxyphenylboronic acid.

o Preparation: Before beginning work, ensure that a safety shower and eyewash station are
readily accessible.[9] The work area, preferably a chemical fume hood, should be clean and
free of clutter.[4][5]
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» Donning PPE: Put on all required personal protective equipment as outlined in the table
below before handling the chemical.

e Handling:

o Avoid generating dust when transferring the solid.[4][5] Use appropriate tools, such as a
spatula, for transfers.[5]

o Keep the container of 2-Fluoro-5-isopropoxyphenylboronic acid tightly closed when not
in use.[1][4][5]

o Avoid contact with skin, eyes, and clothing.[1][4] Do not eat, drink, or smoke in the
laboratory.[3][7]

e Post-Handling:
o Clean the work area to remove any residual chemical.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][5]

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[3][5][12]

Protects eyes from dust
particles and potential

splashes.[5]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[3][5][12]

Prevents skin contact. Gloves
should be inspected before
use and changed if
contaminated.[5][12]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long
pants and closed-toe shoes.[5]
[12]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles.[5][10]

Minimizes the risk of

respiratory tract irritation.[5]

Disposal Plan

The primary principle for the disposal of 2-Fluoro-5-isopropoxyphenylboronic acid is to treat

it as hazardous chemical waste.[2] It should never be disposed of down the drain or in regular

trash.[2]

Step-by-Step Disposal Protocol:

» Waste Identification and Segregation:

o Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name: "2-Fluoro-5-isopropoxyphenylboronic acid".[2]

o Segregate it from incompatible materials such as strong oxidizing agents.[2][13]

o Container Management:
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o Keep the hazardous waste container closed at all times, except when adding waste.[2]

o Store the container in a designated, well-ventilated, and secure area.[2] Utilize secondary
containment to prevent spills.[2]

o Disposal of Contaminated Materials:

o Any materials that have come into contact with the chemical, such as pipette tips,

contaminated gloves, and absorbent pads, must also be disposed of as hazardous waste
in the same designated container.[2]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate must be
collected and disposed of as hazardous waste.[2]

o Professional Disposal:

o Arrange for the collection of the waste container by a licensed hazardous waste disposal
company in accordance with institutional and local regulations.[2]

Workflow for Safe Handling
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Workflow for Safe Handling of 2-Fluoro-5-isopropoxyphenylboronic acid

Preparation

Verify accessible safety shower and eyewash station

Y

Ensure clean and uncluttered fume hood

Donning PPE
¥

Wear safety goggles/face shield

Y

Wear nitrile gloves

\i

Wear lab coat

Y

Use respirator if needed

Handling
Y

Weigh and transfer solid in fume hood

Y

Keep container closed when not in use

A\

Avoid dust generation

Post-H#ndIing

Clean work area

Y

Wash hands thoroughly

Disg ;)sal

Segregate hazardous waste

Y

Dispose of contaminated materials in labeled container

A\

Arrange for professional waste collection

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1340016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. aksci.com [aksci.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. fishersci.pt [fishersci.pt]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. merckmillipore.com [merckmillipore.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 11. synquestlabs.com [synquestlabs.com]

e 12. manuals.plus [manuals.plus]

e 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
isopropoxyphenylboronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340016#personal-protective-equipment-for-
handling-2-fluoro-5-isopropoxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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